Cas no 6004-38-2 (Tetrahydrodicyclopentadiene)

Tetrahydrodicyclopentadiene structure

Product Name:Tetrahydrodicyclopentadiene

CAS No:6004-38-2

Molecular Formula:C₁₀H₁₆

Molecular Weight:136.23404

CID:1032306

PubChem ID:17795

Tetrahydrodicyclopentadiene Properties

Names and Identifiers

- Octahydro-1H-4,7-methanoindene
- Bicyclo[2.2.1]heptane, 2,3-(1,3-propanediyl)-
- 2,3-Trimethylenenorbornane
- 4,7-Methanoindan, hexahydro-
- 6]DECANE
- Bicyclo(2.2.1)heptane, 2,3-(1,3-propanediyl)-
- Hexadyro, 4,7-methaneindene
- Hexahydro-4,7-methanoindan
- Norbornane, 2,3-trimethylene-
- NSC 22464
- Octahydro-4,7-methano indene
- Octahydro-4,7-methano-1H-indene
- Tetrahydrocyclopentadiene dimer
- Tetrahydrodicyclopentadiene
- Tricyclo(5.2.1.0(2,6))decane
- Tricyclo[5.1.0-2.6]decane
- Tricyclo[5.2.1.0(sup2,6)]decane
- Trimethylenenorbornane
- Tricyclo[5.2.1.0(2,6)]decane
- G68205
- Endo-tricyclo[5.2.1.0(2.6)]decane
- Tricyclo(5.2.1.02,6)decane
- DTXSID60859773
- endo-Tricyclo[5.2.1.0(2,6)]decane
- EINECS 220-586-3
- 4,7-Methano-1H-indene, octahydro-
- (1R,2R,6S,7S)-tricyclo[5.2.1.0(2),]decane
- AI3-51352
- Tetrahydric dicyclopentadiene
- AKOS015918132
- TRICYCLO[5.2.1.0(2),?]DECANE
- tricyclo[5.2.1.0(2),]decane
- NS00020504
- (3aalpha,4alpha,7alpha,7aalpha)-Octahydro-4,7-methano-1H-indene
- Q-201814
- tricyclo[5.2.1.0,decane
- CS-0271508
- NSC22464
- EINECS 227-851-2
- A869062
- endo-Tetrahydrodicyclopentadiene
- tricyclo [5.2.1.02,6 ] decane
- Bicyclo[2.2.1]heptane,3-(1,3-propanediyl)-
- AM84877
- Tricyclo[5.2.1.02,6]decane
- tricyclo[5.2.1.0,2,6]decane
- exo-3,4,8,9-Tetrahydrodicyclopentadiene
- T0409
- EN300-7539455
- CAA82583
- NS00082768
- 4,7-Methano-1H-indene, octahydro-, (3a.alpha.,4.beta.,7.beta.,7a.alpha.)-
- Norbornane,3-trimethylene-
- exo-Tricyclo[5.2.1.0(2,6)]decane
- NSC-22464
- T1994
- 6004-38-2
- 4,7-Methano-1H-indene, octahydro-, (3a.alpha.,4.alpha.,7.alpha.,7a.alpha.)-
- tricyclo[5.2.1.02,6 ] decane
- InChIKey： LPSXSORODABQKT-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H16/c1-2-9-7-4-5-8(6-7)10(9)3-1/h7-10H,1-6H2
- SMILES： C1CC2C3CCC(C3)C2C1

Computed Properties

Exact Mass: 136.12528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 136.125
Heavy Atom Count: 10
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.83260
PSA: 0
Refractive Index: 1.4860 (estimate)
Boiling Point: 120 ºC (20-30 Torr)
Melting Point: 77-78 ºC
Vapor Pressure: 0.7±0.2 mmHg at 25°C
Flash Point: 40.6±0.0 ºC,
Solubility: Almost insoluble (0.013 g/l) (25 º C),
Color/Form: Clean, colorless solution
Density: 0.976±0.06 g/cm3 (20 ºC 760 Torr),

Tetrahydrodicyclopentadiene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E97O-100mg	TETRAHYDRODICYCLOPENTADIENE	6004-38-2	95%	100mg	$139.00	2024-04-22
Aaron	AR00E9G0-100mg	TETRAHYDRODICYCLOPENTADIENE	6004-38-2	95%	100mg	$120.00	2025-02-13
Alichem	A079000104-1g	Octahydro-1H-4,7-methanoindene	6004-38-2	95%	1g	$405.48	2023-09-01
Ambeed	A424972-100mg	Octahydro-1H-4,7-methanoindene	6004-38-2	95%	100mg	$182.0	2025-03-04
Chemenu	CM268647-1g	Octahydro-1H-4,7-methanoindene	6004-38-2	95%	1g	$430
Enamine	EN300-7539455-0.05g	tricyclo[5.2.1.0,2,6]decane	6004-38-2	95%	0.05g	$36.0	2024-05-23
TRC	T795383-0.5g	Tetrahydrodicyclopentadiene	6004-38-2		0.5g	$ 240.00	2022-06-02

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Goverdhan Mehta,D. Srinivasa Reddy J. Chem. Soc. Perkin Trans. 1 2001 1153
9. Stable carbocations. Part 16. Properties of 2-substituted exo-5,6-trimethylenenorbornan-2-ylium ions

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10. A simple approach to the bicyclo[5.3.1]undecane system present in taxanes

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(CAS:6004-38-2)Tetrahydrodicyclopentadiene

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):164.0/263.0/718.0